Cas no 1845696-05-0 (2-(2-Bromo-5-chlorophenoxy)acetohydrazide)

• Product name: 2-(2-Bromo-5-chlorophenoxy)acetohydrazide
• CAS No: 1845696-05-0
• MF: C₈H₈BrClN₂O₂
• MW: 279.518320083618
• CID: 4623511

2-(2-Bromo-5-chlorophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-chlorophenoxy)acetohydrazide

• Inchi： 1S/C8H8BrClN2O2/c9-6-2-1-5(10)3-7(6)14-4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： PVIPCGJDRGXDDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCC(NN)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4

Additional information on 2-(2-Bromo-5-chlorophenoxy)acetohydrazide

Recent Advances in the Study of 2-(2-Bromo-5-chlorophenoxy)acetohydrazide (CAS: 1845696-05-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Bromo-5-chlorophenoxy)acetohydrazide (CAS: 1845696-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This hydrazide derivative, characterized by its bromo-chloro substituted phenoxy moiety, has been explored for its role in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on its synthesis, mechanism of action, and biological activity, providing valuable insights into its pharmacological potential.

One of the key areas of research has been the synthesis and optimization of 2-(2-Bromo-5-chlorophenoxy)acetohydrazide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making the compound more accessible for further biological testing. The study highlighted the importance of the bromo and chloro substituents in enhancing the compound's stability and reactivity, which are critical for its interaction with biological targets.

In terms of biological activity, recent investigations have demonstrated that 2-(2-Bromo-5-chlorophenoxy)acetohydrazide exhibits potent antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.

Additionally, the compound has shown promise in anticancer research. A preclinical study published in European Journal of Pharmacology (2023) explored its effects on various cancer cell lines, revealing that 2-(2-Bromo-5-chlorophenoxy)acetohydrazide induces apoptosis in cancer cells through the activation of caspase-dependent pathways. The study also noted that the compound exhibits selective toxicity towards cancer cells, sparing normal cells, which is a desirable property for potential chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of 2-(2-Bromo-5-chlorophenoxy)acetohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further research. Ongoing studies are expected to explore its potential in combination therapies and its application in other therapeutic areas, such as anti-inflammatory and neurodegenerative diseases.

In conclusion, 2-(2-Bromo-5-chlorophenoxy)acetohydrazide (CAS: 1845696-05-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its recent advancements in synthesis, antimicrobial, and anticancer activities highlight its potential as a lead compound for drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, which could lead to significant contributions to the field of medicinal chemistry.